molecular formula C11H11NO B8667753 1,2,5,6-Tetrahydropyrrolo[3,2,1-ij]quinolin-6-one

1,2,5,6-Tetrahydropyrrolo[3,2,1-ij]quinolin-6-one

Cat. No.: B8667753
M. Wt: 173.21 g/mol
InChI Key: TXDMSUWDMWGYML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,2,5,6-Tetrahydropyrrolo[3,2,1-ij]quinolin-6-one is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11NO

Molecular Weight

173.21 g/mol

IUPAC Name

1-azatricyclo[6.3.1.04,12]dodeca-4(12),5,7-trien-9-one

InChI

InChI=1S/C11H11NO/c13-10-5-7-12-6-4-8-2-1-3-9(10)11(8)12/h1-3H,4-7H2

InChI Key

TXDMSUWDMWGYML-UHFFFAOYSA-N

Canonical SMILES

C1CN2CCC(=O)C3=CC=CC1=C32

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add trifluoromethanesulfonic anhydride (10.5 mL, 63 mmol) in dichloroethane (30 mL) to N,N-dimethylacrylamide (6.4 mL, 63 mmol) in dichloroethane (100 mL) at 0° C. dropwise with vigorous stirring over 5 minutes. Add indoline (5.6 mL, 50 mmol) in dichloroethane (30 mL) dropwise over 5 minutes. Remove from cooling bath and heat at reflux for 3.5 hours. Cool to room temperature. Dilute with diethyl ether (600 mL). Wash with aqueous potassium carbonate (400 mL), dilute aqueous sodium bicarbonate (2×300 mL) and saturated aqueous sodium chloride (300 mL). Dry over sodium sulfate and concentrate under reduced pressure. Subject the residue to chromatography (pre-packed silica gel), eluting with 19:1 dichloromethane/ethyl acetate to provide the desired compound (2.65 g, 31%).
Quantity
10.5 mL
Type
reactant
Reaction Step One
Quantity
6.4 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
5.6 mL
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
Yield
31%

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